![molecular formula C15H17ClN2O2 B2568697 4-Chloro-N-(1-cyanocyclobutyl)-2-ethoxy-N-methylbenzamide CAS No. 1607269-35-1](/img/structure/B2568697.png)
4-Chloro-N-(1-cyanocyclobutyl)-2-ethoxy-N-methylbenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-Chloro-N-(1-cyanocyclobutyl)-2-ethoxy-N-methylbenzamide is a chemical compound that belongs to the family of benzamides. It is a potent and selective inhibitor of the protein tyrosine phosphatase 1B (PTP1B), which is an important therapeutic target for the treatment of type 2 diabetes and obesity.
Scientific Research Applications
Chromatographic Techniques
- Reversed-phase liquid chromatography for substituted N-ethylbenzamides : Research by Lehtonen (1983) explored the chromatographic retention of N-ethylbenzamides with various substituents, suggesting the potential use of 4-Chloro-N-(1-cyanocyclobutyl)-2-ethoxy-N-methylbenzamide in analytical chemistry or pharmacokinetics studies through similar chromatographic techniques (Lehtonen, 1983).
Spectroscopic Properties and Synthesis
- Synthesis and spectroscopic properties of aromatic compounds : A study on the synthesis and properties of 4-chloro-N-(2-(2-nitrophenyl)acetoxy)-N-phenylbenzamide by He et al. (2014) explored its structural characterization and antitumor activity, indicating a methodological framework that could be applied to the synthesis and evaluation of similar compounds, including this compound, especially in the context of developing new pharmaceuticals or studying their biological activities (He et al., 2014).
Environmental and Analytical Chemistry
- Detection and analysis of environmental phenols : Research by Ye et al. (2008) on an automated method for measuring environmental phenols in human milk highlights the significance of analytical methods in detecting and quantifying chemical compounds, suggesting a potential area of research for this compound in environmental monitoring or toxicology studies (Ye et al., 2008).
Pharmacological Research
- Anticonvulsant activity of benzamides : A study on the anticonvulsant effects of 4-aminobenzamides by Clark et al. (1984) provides insight into the pharmacological applications of benzamide derivatives, suggesting potential research directions for studying the effects of this compound in neuroscience or pharmacology (Clark et al., 1984).
Properties
IUPAC Name |
4-chloro-N-(1-cyanocyclobutyl)-2-ethoxy-N-methylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17ClN2O2/c1-3-20-13-9-11(16)5-6-12(13)14(19)18(2)15(10-17)7-4-8-15/h5-6,9H,3-4,7-8H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JRIJUXWQNSBGNF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=CC(=C1)Cl)C(=O)N(C)C2(CCC2)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17ClN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
292.76 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.